![molecular formula C9H16F2N2O B7430008 N-[(4,4-difluoro-1-methylpiperidin-3-yl)methyl]acetamide](/img/structure/B7430008.png)
N-[(4,4-difluoro-1-methylpiperidin-3-yl)methyl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[(4,4-difluoro-1-methylpiperidin-3-yl)methyl]acetamide, also known as DPA-714, is a small molecule that has been developed as a radioligand for imaging neuroinflammation in the central nervous system. This molecule has shown great potential in the diagnosis and monitoring of various neuroinflammatory diseases, including Alzheimer's disease, multiple sclerosis, and Parkinson's disease.
Mechanism of Action
N-[(4,4-difluoro-1-methylpiperidin-3-yl)methyl]acetamide binds to the TSPO on activated microglia and astrocytes, which are involved in neuroinflammatory processes. The binding of this compound to TSPO leads to the activation of downstream signaling pathways that modulate the immune response and inflammation. This mechanism of action has been extensively studied and provides a basis for the use of this compound in imaging neuroinflammation.
Biochemical and Physiological Effects
This compound has been shown to have minimal toxicity and side effects in preclinical studies. It has a high affinity for the TSPO and can cross the blood-brain barrier, allowing for imaging of neuroinflammation in the central nervous system. This compound has also been shown to have anti-inflammatory effects in vitro and in vivo, suggesting that it may have therapeutic potential in the treatment of neuroinflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-[(4,4-difluoro-1-methylpiperidin-3-yl)methyl]acetamide is its high affinity for the TSPO, which allows for sensitive and specific imaging of neuroinflammation. It has also been shown to have minimal toxicity and side effects, making it a safe and effective imaging agent. However, one limitation of this compound is its short half-life, which requires the use of a radioactive isotope for imaging. This limits its use to specialized imaging centers and requires careful handling and disposal of radioactive materials.
Future Directions
The future directions for N-[(4,4-difluoro-1-methylpiperidin-3-yl)methyl]acetamide research include the development of novel imaging techniques and the investigation of its potential therapeutic applications. One potential direction is the use of this compound in combination with other imaging agents to provide a more comprehensive view of neuroinflammation. Another direction is the investigation of this compound as a therapeutic agent for neuroinflammatory diseases, such as Alzheimer's disease and multiple sclerosis. This could involve the development of non-radioactive analogs of this compound that can be used for therapeutic purposes. Overall, the potential applications of this compound in the diagnosis and treatment of neuroinflammatory diseases make it a promising area of research.
Synthesis Methods
The synthesis of N-[(4,4-difluoro-1-methylpiperidin-3-yl)methyl]acetamide involves several steps, including the reaction of 4,4-difluoro-1-methylpiperidine with 2-bromoacetophenone to produce N-(4,4-difluoro-1-methylpiperidin-3-yl)acetophenone, which is then reacted with methylamine to produce this compound. The final product is purified using column chromatography to obtain pure this compound.
Scientific Research Applications
N-[(4,4-difluoro-1-methylpiperidin-3-yl)methyl]acetamide has been extensively studied for its potential use in imaging neuroinflammation in the central nervous system. It binds to the translocator protein (TSPO) that is upregulated in activated microglia and astrocytes, which are associated with neuroinflammatory processes. This compound can be labeled with a radioactive isotope, such as carbon-11 or fluorine-18, and used in positron emission tomography (PET) imaging to visualize and quantify neuroinflammation in vivo. This imaging technique has shown great potential in the diagnosis and monitoring of various neuroinflammatory diseases.
Properties
IUPAC Name |
N-[(4,4-difluoro-1-methylpiperidin-3-yl)methyl]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16F2N2O/c1-7(14)12-5-8-6-13(2)4-3-9(8,10)11/h8H,3-6H2,1-2H3,(H,12,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DTAHOTXATXAAIZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NCC1CN(CCC1(F)F)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16F2N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
206.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.